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Get Quote

Chemical Properties & Handling

The table below summarizes key data for Pivalylbenzhydrazine (also known as Pivhydrazine) to assist in

your laboratory handling and storage planning.

Property Details

CAS Number 306-19-4 [1] [2]

Molecular Formula C₁₂H₁₈N₂O [1] [3] [2]

Molecular Weight 206.28 g/mol [3] [2]

Melting Point 68-69 °C [2]

Storage (Powder) -20°C for 3 years [3]

Storage (Solution) -80°C for 1 year [3]

Recommended Solvents DMSO, PEG 300, Tween 80, Saline/PBS/ddH₂O [3]
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Experimental Protocols from Literature

While detailed step-by-step methodologies are not fully provided in the available literature, here are the key

experimental parameters used in previous studies.

In Vivo Administration in Rats

One study investigated the effects of Pivalylbenzhydrazine on cartilage growth [3] [2].

Animal Model: Immature female rats (40 g, 3-4 weeks of age) [3] [2].
Dosage: 5 mg/kg [3] [2].

Route of Administration: Intraperitoneal injection [3] [2].
Dosing Schedule: Daily, for 5 days [3] [2].

Metabolic Disposition Study

A study on the metabolic disposition of [¹⁴C]pivhydrazine in rats found [4]:

Absorption: The compound is readily absorbed from the rat gut [4].

Major Excretion Route: Primarily via urine [4].
Major Metabolite: Hippuric acid was identified as the primary urinary metabolite [4].

Biliary Excretion: Approximately 21-24% of the radioactive material was excreted in bile in
cannulated rats, suggesting the presence of acid-labile conjugates (possibly N-glucuronides) [4].

The metabolic pathway can be visualized as follows:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s595131?utm_src=pdf-body
https://www.targetmol.com/compound/pivalylbenzhydrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2900207.htm
https://www.targetmol.com/compound/pivalylbenzhydrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2900207.htm
https://www.targetmol.com/compound/pivalylbenzhydrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2900207.htm
https://www.targetmol.com/compound/pivalylbenzhydrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2900207.htm
https://www.targetmol.com/compound/pivalylbenzhydrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2900207.htm
https://pubmed.ncbi.nlm.nih.gov/43225/
https://pubmed.ncbi.nlm.nih.gov/43225/
https://pubmed.ncbi.nlm.nih.gov/43225/
https://pubmed.ncbi.nlm.nih.gov/43225/
https://pubmed.ncbi.nlm.nih.gov/43225/
https://www.smolecule.com/products/s595131?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Pivalylbenzhydrazine
(Oral or Intraperitoneal)

Absorbed from Gut

Systemic Distribution

Hepatic Metabolism

Major Metabolite:
Hippuric Acid

Biliary Excretion
(21-24%)

Conjugates

Urinary Excretion
(Main Route)

Click to download full resolution via product page

Frequently Asked Questions

What is the primary pharmacological activity of
Pivalylbenzhydrazine?

Pivalylbenzhydrazine is a potent irreversible and non-selective Monoamine Oxidase Inhibitor (MAOI) of

the hydrazine class [1]. It was historically used as an antidepressant but is now discontinued for medical use

[1].
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What is a critical safety consideration for handling this
compound?

The compound is classified under Hazard Class 6.1(b) [2], which indicates it is a toxic substance. You

should consult the relevant Material Safety Data Sheet (MSDS) for comprehensive safety information

before handling.

Where can I procure Pivalylbenzhydrazine for research?

The compound is available for research purposes from chemical suppliers like TargetMol and American

Custom Chemicals Corporation [3] [2]. Please note that prices can be high (e.g., approximately $1,520 for 25

mg) and availability may require a lead time of 6-8 weeks [3].

Guidance for Stability and Troubleshooting

Due to the lack of specific published data, here are general approaches to address stability issues based on

the compound's properties:

Stability Testing: Consider conducting your own accelerated stability studies. Expose the compound

to various stress conditions (e.g., heat, light, humidity, acidic/basic buffers) and use analytical
techniques like HPLC to monitor for decomposition.

Solution Preparation: The provided solvent system (DMSO, PEG300, Tween 80, Saline) is a starting
point [3]. For long-term solution studies, test the stability of your prepared solutions over time when

stored at the recommended -80°C [3].
Metabolic Interference: Be aware that the major metabolite, hippuric acid [4], is a common

compound in biological systems. Ensure your analytical methods can distinguish the parent drug from
its metabolite in your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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